2-[8-(3,5-diethyl-1H-pyrazol-1-yl)-3-methyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide

• IUPAC Name: 2-[8-(3,5-diethylpyrazol-1-yl)-3-methyl-2,6-dioxo-7-propylpurin-1-yl]acetamide
• InChI: InChI=1S/C18H25N7O3/c1-5-8-23-14-15(22(4)18(28)24(16(14)27)10-13(19)26)20-17(23)25-12(7-3)9-11(6-2)21-25/h9H,5-8,10H2,1-4H3,(H2,19,26)
• InChI Key: AWTSHBDRKPZHHE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1N3C(=CC(=N3)CC)CC)N(C(=O)N(C2=O)CC(=O)N)C
• Molecular Formula: C18H25N7O3
• Molecular Weight: 387.4 g/mol

Description

The compound is a complex organic molecule with a pyrazole group (a five-membered ring with two nitrogen atoms) and a purine group (a two-ring structure with four nitrogen atoms, commonly found in DNA and RNA). The presence of these groups suggests that the compound could potentially have biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques such as NMR spectroscopy and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on its specific structure and the conditions under which the reactions are carried out. Pyrazole compounds are known to undergo a variety of reactions, including cycloadditions and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would likely be determined through experimental testing. These properties can be influenced by factors such as the compound’s molecular structure and the presence of functional groups.

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its specific structure and the target molecules in the system. For example, some pyrazole compounds are known to have antimicrobial activity, while others have been used as inhibitors of certain enzymes.

Safety and Hazards

The safety and hazards associated with this compound would likely depend on its specific structure and properties. Some pyrazole compounds are known to cause skin and eye irritation.

Future Directions

Given the potential biological activity of pyrazole and purine compounds, future research could involve further exploration of the properties and potential uses of this compound. This could include testing its activity against various biological targets, optimizing its synthesis process, and investigating its safety and efficacy in relevant models.